Cas no 158502-20-6 (Benzotriazol-1-yl-acetylchloride)

Benzotriazol-1-yl-acetylchloride structure
158502-20-6 structure
Product Name:Benzotriazol-1-yl-acetylchloride
CAS No:158502-20-6
MF:C8H6ClN3O
MW:195.605740070343
CID:3059443
PubChem ID:14922579
Update Time:2025-04-21

Benzotriazol-1-yl-acetylchloride Chemical and Physical Properties

Names and Identifiers

    • Benzotriazol-1-yl-acetylchloride
    • SCHEMBL16286769
    • 1H-1,2,3-BENZOTRIAZOL-1-YLACETYL CHLORIDE
    • STK349668
    • 1H-benzotriazol-1-ylacetyl chloride
    • 158502-20-6
    • AKOS000310155
    • 2-(benzotriazol-1-yl)acetyl chloride
    • Inchi: 1S/C8H6ClN3O/c9-8(13)5-12-7-4-2-1-3-6(7)10-11-12/h1-4H,5H2
    • InChI Key: RKWXYEPTQGCEIK-UHFFFAOYSA-N
    • SMILES: ClC(CN1C2C=CC=CC=2N=N1)=O

Computed Properties

  • Exact Mass: 195.0199395g/mol
  • Monoisotopic Mass: 195.0199395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 47.8Ų
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